1-{[(Benzyloxy)(formyl)amino]methyl}cycloheptane-1-carboxylic acid

• CAS No.: 828271-29-0
• Molecular Formula: C17H23NO4
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 1-[[formyl(phenylmethoxy)amino]methyl]cycloheptane-1-carboxylic acid
• InChI: InChI=1S/C17H23NO4/c19-14-18(22-12-15-8-4-3-5-9-15)13-17(16(20)21)10-6-1-2-7-11-17/h3-5,8-9,14H,1-2,6-7,10-13H2,(H,20,21)
• InChI Key: YRSGADOMRNBTHR-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)(CN(C=O)OCC2=CC=CC=C2)C(=O)O

Description

1-{[(Benzyloxy)(formyl)amino]methyl}cycloheptane-1-carboxylic acid is a useful research compound. Its molecular formula is C17H23NO4 and its molecular weight is 305.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cold solution of formic acid (40.2 mL, 1.04 mol) in dichloromethane (150 mL) at 0° C. under a nitrogen atmosphere was added acetic anhydride (15.2 mL, 160 mmol). After 1 h, a solution of 1-(benzyloxyamino-methyl)-cycloheptanecarboxylic acid from Preparation 37 (16.1 mmol theoretical) in dichloromethane (150 mL) was added. The reaction was stirred at 0° C. for 3 h and was concentrated in vacuo. Water (150 mL) was added and the mixture was extracted with dichloromethane (50 mL×5). The combined organic extracts were dried (MgSO4) and were evaporated in vacuo. Purification by preparative, reverse-phase HPLC provided the title compound (2.56 g, 52%). MH+306.